Cas no 2034535-70-9 (N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)-2-(trifluoromethoxy)benzamide)

• Product Name: N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)-2-(trifluoromethoxy)benzamide
• CAS No: 2034535-70-9
• MF: C₂₁H₁₄F₃N₅O₃
• MW: 441.362774372101
• CID: 5806602
• PubChem ID: 121129876
• Update Time: 2025-11-01

N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)-2-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)-2-(trifluoromethoxy)benzamide
• F6372-2982
• AKOS032456641
• N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(trifluoromethoxy)benzamide
• N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-2-(trifluoromethoxy)benzamide
• 2034535-70-9
• N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2-(trifluoromethoxy)benzamide

• Inchi： 1S/C21H14F3N5O3/c22-21(23,24)31-17-8-4-2-6-14(17)20(30)27-15-7-3-1-5-13(15)11-18-28-19(29-32-18)16-12-25-9-10-26-16/h1-10,12H,11H2,(H,27,30)
• InChI Key： ATIRAMJHAXBJLM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(NC1=CC=CC=C1CC1=NC(C2C=NC=CN=2)=NO1)=O)(F)F

Computed Properties

• Exact Mass: 441.10487381g/mol
• Monoisotopic Mass: 441.10487381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Additional information on N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)-2-(trifluoromethoxy)benzamide

Comprehensive Analysis of N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)-2-(trifluoromethoxy)benzamide (CAS No. 2034535-70-9)

In the realm of pharmaceutical and agrochemical research, the compound N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)-2-(trifluoromethoxy)benzamide (CAS No. 2034535-70-9) has garnered significant attention due to its unique structural features and potential applications. This molecule combines a pyrazine core with a 1,2,4-oxadiazole ring and a trifluoromethoxybenzamide moiety, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted therapy development.

The structural complexity of CAS No. 2034535-70-9 offers multiple sites for chemical modification, which is critical for optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion). Recent publications highlight its relevance in addressing drug-resistant pathogens, a hot topic in antimicrobial research. The trifluoromethoxy group enhances lipophilicity, potentially improving blood-brain barrier penetration—a key consideration for CNS-targeted drugs. These attributes make it a candidate for studies on neurodegenerative diseases, a field with growing public interest.

From a synthetic chemistry perspective, the 1,2,4-oxadiazole linker in this compound provides metabolic stability while maintaining hydrogen-bonding capacity. This balance is crucial for small-molecule drug design, as evidenced by its frequent appearance in patent filings related to inflammatory mediators and immunomodulators. Computational studies suggest that the pyrazin-2-yl fragment may engage in π-stacking interactions with biological targets, a feature exploited in cancer immunotherapy research.

Environmental scientists have also examined derivatives of 2034535-70-9 for green chemistry applications, particularly due to the tunable electronic properties imparted by the trifluoromethoxybenzamide unit. Its potential as a fluorescence probe or sensor material aligns with the demand for eco-friendly analytical tools. Notably, the compound's stability under physiological conditions makes it suitable for bioconjugation strategies, a technique gaining traction in diagnostic imaging.

In material science, the orthogonal functional groups present in N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)-2-(trifluoromethoxy)benzamide enable its use as a molecular building block for advanced polymers. The oxadiazole ring contributes to thermal stability, while the pyrazine moiety facilitates electron transport—properties valuable for organic electronics and photovoltaic materials. Such applications resonate with current searches for energy-efficient technologies.

Analytical characterization of CAS 2034535-70-9 typically involves LC-MS and NMR spectroscopy, with particular attention to the proton environments near the oxadiazole-phenylene junction. Recent method developments in high-throughput screening have accelerated its evaluation in structure-activity relationship studies. The compound's chromatographic behavior has been documented in polar stationary phases, providing practical insights for purification protocols.

Emerging research explores the metabolite profile of this compound, addressing a common query about xenobiotic degradation pathways. Preliminary data suggest that the benzamide portion undergoes phase II metabolism preferentially, which informs prodrug design strategies. These findings are particularly relevant to discussions about personalized medicine and precision dosing.

The commercial availability of 2034535-70-9 through specialty chemical suppliers has enabled broader investigation into its structure-property relationships. Current price trends reflect demand from academic and industrial researchers focusing on fragment-based drug discovery. Storage recommendations typically emphasize protection from photo degradation, given the sensitivity of the oxadiazole moiety to UV light.

Patent landscapes reveal that derivatives of this compound are being explored for age-related macular degeneration (AMD) treatment, tapping into the growing ophthalmic therapeutics market. The trifluoromethoxy group's role in enhancing retinal permeability has become a focal point in these applications. Such developments address frequent searches about vision health supplements and ocular drug delivery.

In conclusion, N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)-2-(trifluoromethoxy)benzamide represents a versatile chemical entity with cross-disciplinary applications. Its continued study contributes to advancements in medicinal chemistry, material engineering, and analytical technology, positioning it as a compound of enduring scientific value.